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Compound of Interest

Compound Name: Dicyclohexyl disulfide

Cat. No.: B1582164

Technical Support Center: Dicyclohexyl
Disulfide

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the storage and handling of dicyclohexyl disulfide.

Frequently Asked Questions (FAQSs)

Q1: What are the ideal storage conditions for dicyclohexyl disulfide?

Al: Dicyclohexyl disulfide should be stored in a tightly closed container in a dry, cool, and
well-ventilated area.[1][2][3] To prevent degradation, it is crucial to protect it from excessive
heat and light.[1] Some suppliers recommend a specific storage temperature range of 10°C -
25°C.[4] It should also be stored under an inert gas, such as nitrogen.[4]

Q2: What personal protective equipment (PPE) is required when handling dicyclohexyl
disulfide?

A2: Due to its potential as a skin, eye, and respiratory irritant, comprehensive PPE is
mandatory.[2][5][6] This includes:

e Gloves: Chemical-resistant gloves are essential to prevent skin contact.[3][7][8]

o Eye Protection: Splash goggles or safety glasses with side shields are required.[1][3]
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e Lab Coat: Alab coat or other protective clothing should be worn.[1][2]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to avoid inhalation of its strong, unpleasant odor.[1][7] If ventilation is
insufficient, a NIOSH/MSHA-approved respirator is necessary.[1]

Q3: What are the known chemical incompatibilities for dicyclohexyl disulfide?

A3: Dicyclohexyl disulfide is reactive with several types of substances and should be stored
separately.[9] Known incompatibilities include:

Strong oxidizing agents[1]

Strong reducing agents[9]

Strong acids and bases[9]

Water[9]

Alcohols[9]
Q4: How should I dispose of dicyclohexyl disulfide waste?

A4: Disposal of dicyclohexyl disulfide must be handled by qualified personnel and in
accordance with all federal, state, and local regulations.[1] Do not let the chemical enter drains.
[2][3] Waste should be collected in suitable, closed containers for disposal.[2][3]

Q5: What should | do in case of accidental exposure?
A5: Immediate action is crucial in case of exposure:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[2]

o Skin Contact: Remove contaminated clothing immediately and wash the affected area
thoroughly with soap and plenty of water.[2][3]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[3]

Troubleshooting Guide

Issue

Possible Cause(s)

Recommended Action(s)

Pungent, unpleasant odor in
the lab.

Improper storage or handling

leading to vapor release.

Ensure the container is tightly
sealed and stored in a well-
ventilated area or fume hood.
[1][2] Review handling
procedures to minimize

exposure.

Material has changed color or

consistency.

Exposure to light, heat, or

incompatible materials.

Verify storage conditions are
cool, dark, and away from
incompatible substances.[1][7]
If degradation is suspected, do
not use and dispose of the
material according to

regulations.[1]

Skin or eye irritation after

handling.

Inadequate personal protective
equipment (PPE) or accidental

exposure.

Review and enforce proper
PPE usage, including gloves
and eye protection.[3][7] In
case of contact, follow the first-
aid measures outlined in the
FAQ section.

Quantitative Data Summary
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Parameter Value Source(s)
Storage Temperature 10°C - 25°C [4]
Flash Point >110°C (> 230°F) [5]
Boiling Point 162-163 °C at 6 mmHg [6]
Density 1.046 g/mL at 25°C [6]

Experimental Workflow

The following diagram outlines the recommended workflow for the safe handling of

dicyclohexyl disulfide in a laboratory setting.
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Caption: Safe handling workflow for dicyclohexyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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